Cas no 113278-69-6 (Pentanoic acid, 3,4-dihydroxy-4-methyl-, methyl ester, (R)-)

• Product Name: Pentanoic acid, 3,4-dihydroxy-4-methyl-, methyl ester, (R)-
• CAS No: 113278-69-6
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 3624396
• PubChem ID: 71352448
• Update Time: 2025-04-22

Pentanoic acid, 3,4-dihydroxy-4-methyl-, methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3,4-dihydroxy-4-methyl-, methyl ester, (R)-
• Pentanoic acid, 3,4-dihydroxy-4-methyl-, methyl ester, (R)- (9CI)
• DTXSID801187330
• 113278-69-6

• Inchi： 1S/C7H14O4/c1-7(2,10)5(8)4-6(9)11-3/h5,8,10H,4H2,1-3H3/t5-/m1/s1
• InChI Key： WEQYWYXJMIBCSR-RXMQYKEDSA-N
• SMILES： C(OC)(=O)C[C@@H](O)C(O)(C)C

Computed Properties

• Exact Mass: 162.08920892Da
• Monoisotopic Mass: 162.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.8Ų